Cas no 1333319-64-4 (N-((5-Bromopyridin-3-yl)methyl)-2,2-dimethylpropan-1-amine)

N-((5-Bromopyridin-3-yl)methyl)-2,2-dimethylpropan-1-amine is a brominated pyridine derivative featuring a tert-butylamine substituent. This compound is of interest in organic synthesis and pharmaceutical research due to its structural versatility, serving as a key intermediate in the development of biologically active molecules. The bromine atom at the 5-position of the pyridine ring enhances reactivity for further functionalization via cross-coupling reactions, while the sterically hindered 2,2-dimethylpropan-1-amine moiety may influence binding properties in medicinal chemistry applications. Its well-defined molecular structure ensures consistent performance in synthetic pathways, making it a valuable building block for specialized chemical transformations.

N-((5-Bromopyridin-3-yl)methyl)-2,2-dimethylpropan-1-amine structure

1333319-64-4 structure

Product Name:N-((5-Bromopyridin-3-yl)methyl)-2,2-dimethylpropan-1-amine

CAS No:1333319-64-4

MF:C₁₁H₁₇BrN₂

MW:257.170081853867

MDL:MFCD18909505

CID:1031152

PubChem ID:71304475

Update Time:2025-10-29

N-((5-Bromopyridin-3-yl)methyl)-2,2-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

- N-((5-Bromopyridin-3-yl)methyl)-2,2-dimethylpropan-1-amine
- N-[(5-bromopyridin-3-yl)methyl]-2,2-dimethylpropan-1-amine
- (5-bromopyridin-3-ylmethyl)(2,2-dimethyl propyl)amine
- A1-05862
- DTXSID90745296
- s11706
- AKOS016845192
- 1333319-64-4
- MDL： MFCD18909505
- Inchi： 1S/C11H17BrN2/c1-11(2,3)8-14-6-9-4-10(12)7-13-5-9/h4-5,7,14H,6,8H2,1-3H3
- InChI Key： QKBNANJCUKYMLN-UHFFFAOYSA-N
- SMILES： BrC1=CN=CC(=C1)CNCC(C)(C)C

Computed Properties

Exact Mass: 256.05751g/mol
Monoisotopic Mass: 256.05751g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 24.9Å²

N-((5-Bromopyridin-3-yl)methyl)-2,2-dimethylpropan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029181263-1g	N-((5-Bromopyridin-3-yl)methyl)-2,2-dimethylpropan-1-amine	1333319-64-4	95%	1g	424.32 USD	2021-05-31
TRC	N497693-5mg	N-((5-bromopyridin-3-yl)methyl)-2,2-dimethylpropan-1-amine	1333319-64-4		5mg	$ 50.00	2022-06-03
TRC	N497693-10mg	N-((5-bromopyridin-3-yl)methyl)-2,2-dimethylpropan-1-amine	1333319-64-4		10mg	$ 70.00	2022-06-03
TRC	N497693-50mg	N-((5-bromopyridin-3-yl)methyl)-2,2-dimethylpropan-1-amine	1333319-64-4		50mg	$ 250.00	2022-06-03
Chemenu	CM172793-1g	N-[(5-Bromopyridin-3-yl)methyl]-2,2-dimethylpropan-1-amine	1333319-64-4	95%	1g	$482	2021-08-05
Chemenu	CM172793-1g	N-[(5-Bromopyridin-3-yl)methyl]-2,2-dimethylpropan-1-amine	1333319-64-4	95%+	1g	$482	2024-08-02
eNovation Chemicals LLC	D580990-1g	N-((5-bromopyridin-3-yl)methyl)-2,2-dimethylpropan-1-amine	1333319-64-4	95%	1g	$610	2024-08-03
Matrix Scientific	178685-2.500g	N-[(5-Bromopyridin-3-yl)methyl]-2,2-dimethylpropan-1-amine	1333319-64-4		2.500g	$1403.00	2023-09-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1793721-1g	N-((5-Bromopyridin-3-yl)methyl)-2,2-dimethylpropan-1-amine	1333319-64-4	98%	1g	￥4395.00	2024-08-09
eNovation Chemicals LLC	D580990-1g	N-((5-bromopyridin-3-yl)methyl)-2,2-dimethylpropan-1-amine	1333319-64-4	95%	1g	$610	2025-02-21

N-((5-Bromopyridin-3-yl)methyl)-2,2-dimethylpropan-1-amine Related Literature

1. Evolution of hierarchical porous structures in supramolecular guest–host hydrogels†

Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
2. Excimer–monomer switch: a reaction-based approach for selective detection of fluoride†

Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
3. Ester-directed orthogonal dual C–H activation and ortho aryl C–H alkenylation via distal weak coordination†

Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
4. Enabling high-throughput single-animal gene-expression studies with molecular and micro-scale technologies

Jason Wan Lab Chip, 2020,20, 4528-4538
5. Fast-pulsing NMR techniques for the detection of weak interactions: successful natural abundance probe of hydrogen bonds in peptides†

Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615

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